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Compound of Interest

Compound Name: 2,6-Dimethoxybenzylamine
CAS No.: 20781-22-0
Cat. No.: B1305119
Get Quote
. J

This guide provides a comprehensive technical overview of 2,6-Dimethoxybenzylamine, a
versatile building block in modern organic synthesis and medicinal chemistry. Intended for
researchers, scientists, and professionals in drug development, this document delves into its
chemical identity, synthesis, analytical characterization, applications, and safety protocols,
grounded in established scientific principles and practices.

Core Chemical Identity

2,6-Dimethoxybenzylamine is an aromatic amine distinguished by a benzylamine core with
two methoxy groups positioned at the ortho-positions of the phenyl ring.[1] This specific
substitution pattern imparts unique steric and electronic properties that are leveraged in various
synthetic strategies.

The definitive identifier for this compound is its Chemical Abstracts Service (CAS) Registry
Number.

o CAS Number:20781-22-0[1][2][3][4]
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This unique numerical identifier is assigned to only this chemical substance, ensuring
unambiguous identification in literature, patents, and chemical inventories.

Physicochemical and Computed Properties

A summary of key properties is essential for experimental design, including reaction setup,
purification, and safety considerations. The data below has been aggregated from various
chemical databases.

Property Value Source
Molecular Formula CoH13NO2 [2][5]
Molecular Weight 167.21 g/mol [1112]5]
XEKGMBAKVJAVAZ-
INChl Key [11[2]
UHFFFAOYSA-N
SMILES COclccec(OC)c1CN [2]
Normal Melting Point (Tfus) 370.37 K [2]
Normal Boiling Point (Tboil) 559.33 K [2]
Octanol/Water Partition Coeff.
1.163 [2]
(logP)
Water Solubility (logWs) -2.02 (in mol/l) [2]

Synthesis and Manufacturing

The synthesis of 2,6-Dimethoxybenzylamine typically proceeds from commercially available
2,6-dimethoxybenzoic acid. The rationale behind this multi-step synthesis involves converting
the carboxylic acid, which is a stable starting material, into a more reactive intermediate that
can be readily converted to the desired amine.

A common synthetic route involves the reduction of an intermediate such as a nitrile or an

amide, or the reductive amination of the corresponding aldehyde. However, a frequently cited
pathway involves the formation of a benzyl halide intermediate.[1] For instance, the synthesis
of the unstable 2,6-dimethoxybenzyl bromide has been achieved through the reaction of 2,6-
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dimethoxybenzyl alcohol with phosphorus tribromide.[1][6] This reactive bromide can then be
converted to the amine.

Below is a generalized workflow for a laboratory-scale synthesis.

/Step 1: Reduction of Carboxylic Acid\

(Z,G—Dimethoxybenzoic Acid)

LiAlH4 or similar reducing agent

G,G—Dimethoxybenzyl AIcohoD

- J

PBrs in E20 @ 0°C

Step 2: H#ogenation
2,6-Dimethoxybenzyl Bromide
(Unstable Intermediate)

Ammonia source
(e.g., NHs, Urotropine)

Step 3: Aimination

y

(Z,G—Dimethoxybenzylamine)

Column Chromatography / Distillation

Step 4: Purification

Purified Product

Click to download full resolution via product page

Caption: Generalized synthetic workflow for 2,6-Dimethoxybenzylamine.
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Analytical Characterization

Confirming the identity and purity of 2,6-Dimethoxybenzylamine is critical. Standard analytical
techniques are employed, and the expected results are dictated by the molecule's structure.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum is expected to show distinct signals for the methoxy
protons (-OCHs), the methylene protons (-CHz-), the amine protons (-NHz), and the
aromatic protons on the phenyl ring. The symmetry of the 2,6-disubstitution influences the
appearance of the aromatic signals.

o 183C NMR: The carbon NMR will show characteristic peaks for the methoxy, methylene, and
aromatic carbons. The chemical shifts provide clear evidence of the carbon framework.[6]

« Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands. Key
peaks would include N-H stretching vibrations for the primary amine, C-H stretches for the
aromatic and aliphatic groups, C-O stretches for the methoxy ethers, and C=C stretches for
the aromatic ring.[6][7][8]

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the
elemental composition by providing a highly accurate mass-to-charge ratio of the molecular
ion, corresponding to the formula CoH13NO2.[6]

Applications in Research and Drug Development

The utility of 2,6-Dimethoxybenzylamine stems from its unique structural features, making it a
valuable scaffold and building block in several areas of chemical and pharmaceutical research.

[1]

Scaffold for Pharmacologically Active Compounds

The 2,6-dimethoxybenzyl moiety is a recognized pharmacophore in medicinal chemistry.[1]
This compound serves as a crucial starting material for synthesizing a diverse range of
biologically active molecules. Its derivatives have been investigated for various therapeutic
applications.
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One notable area of research is the development of enzyme inhibitors. A study detailed the
synthesis of a series of 2,6-disubstituted benzylamine derivatives, including structures based
on 2,6-Dimethoxybenzylamine, and evaluated their potential as selective inhibitors of copper
amine oxidases (CAOs).[1][9] These enzymes are involved in important cellular processes, and
their inhibition is a target for therapeutic intervention.[9] The synthesized compounds were
found to be reversible inhibitors, with their activity influenced by the nature of the substituents.

[9]

Amine Protecting Group Chemistry

In complex multi-step organic synthesis, the protection of reactive functional groups like amines
is a fundamental strategy. The 2,6-dimethoxybenzyl (DMB) group, which can be introduced
using a precursor like 2,6-dimethoxybenzaldehyde, is an effective protecting group for amines.
[10] The electron-donating nature of the two ortho-methoxy groups facilitates the cleavage of
the C-N bond under specific, often mild acidic or oxidative conditions, allowing for selective
deprotection.[10]

Experimental Protocol: Oxidative Deprotection of a DMB-Protected Amine

This protocol describes a common method for cleaving the N-(2,6-dimethoxybenzyl) group. The
choice of an oxidative method is advantageous as it often proceeds under neutral or mildly
acidic conditions, preserving other acid-labile groups.

» Dissolution: Dissolve the N-(2,6-dimethoxybenzyl) protected amine (1.0 equivalent) in a
suitable solvent such as a mixture of dichloromethane and water (e.g., 10:1 v/v).[10]

e Reagent Addition: Add 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) (1.2-1.5
equivalents) to the solution at room temperature.[10] The causality here is that DDQ acts as
an oxidant, selectively attacking the electron-rich DMB group.

e Reaction Monitoring: Stir the reaction vigorously. The progress is monitored by Thin-Layer
Chromatography (TLC) until the starting material is consumed (typically 1-3 hours).[10] A
color change is often observed.

o Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium
bicarbonate. Separate the organic layer and extract the aqueous phase with
dichloromethane.[10]
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 Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium
sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by
silica gel column chromatography to yield the deprotected amine.[10]

4 Protection

Reductive Amination
2,6-Dimethoxy- (e.9., NaBH(OAc)3) Deprotection
benzaldehyde
Oxidative Cleavage (DDQ)
or Acidic Conditions (TFA) Deprotected
Protected Amine
Reductive Amination

| Amine (R-NHz)

! (e.g., NaBH(OACc)s)
Primary/Secondary
Amine (R-NHz)

. J

Click to download full resolution via product page

Caption: Protection & deprotection workflow using the DMB group.

Safety, Handling, and Storage

Proper handling of 2,6-Dimethoxybenzylamine is crucial due to its hazardous nature.
Information aggregated from safety data sheets (SDS) indicates it is a corrosive substance.[5]
[11]

GHS Hazard Classification:

e Pictograms:
o Corrosion: Danger

e Hazard Statements:
o H314: Causes severe skin burns and eye damage.[5][11][12]
o H335: May cause respiratory irritation.[5]

e Precautionary Statements:
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o P260: Do not breathe dust/fume/gas/mist/vapors/spray.[11]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[12]
o P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[11][12]

o P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water.[13]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[13]

o P310: Immediately call a POISON CENTER or doctor/physician.[11][13]

Handling and Storage Protocol

e Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood, to prevent dispersion of dust or vapors.[11][13]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, a lab coat, and safety goggles or a face shield.[11][12]

o Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place.
[11][13] Some suppliers recommend storing in a refrigerator and under an inert gas
atmosphere.[13] Store locked up.[11][13]

o Incompatibilities: Avoid contact with strong oxidizing agents.[11]

Conclusion

2,6-Dimethoxybenzylamine (CAS No. 20781-22-0) is more than just a chemical reagent; it is
a strategic tool for molecular design. Its distinct substitution pattern provides a foundation for
creating novel therapeutics, particularly enzyme inhibitors, and offers a reliable solution for
amine protection in the synthesis of complex organic molecules. A thorough understanding of
its properties, synthesis, and handling protocols, as outlined in this guide, is essential for its
safe and effective application in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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